2-(4-Bromophenyl)benzonitrile
Overview
Description
2-(4-Bromophenyl)benzonitrile is an organic compound that is a derivative of benzonitrile . It is a white to light yellow powder or flakes . It is classified as an organic nitrile, which are commonly used solvents and are reacted further for various applications such as the manufacture of polymers and intermediates for pharmaceuticals and other organic chemicals .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the preparation of 2-hydroxybenzonitrile, which comprises reacting hydroxylamine with a 2-hydroxyarylaldehyde . Another method involves the use of reagents and reaction conditions such as CrO3/CH3COOH, SOCl2, L-valine/NaOH, and others .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C7H4BrN . The molecular weight of this compound is 182.017 .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex. For instance, it can undergo reactions with hydroxylamine hydrochloride, magnesium sulphate, and p-toluenesulphonic acid to prepare aromatic nitriles . It can also react with various arenes in the presence of a copper salt as a catalyst and nitriles .Physical and Chemical Properties Analysis
This compound is a white to light yellow powder or flakes . Its molecular weight is 182.017 . More specific physical and chemical properties were not found in the search results.Safety and Hazards
While specific safety and hazard information for 2-(4-Bromophenyl)benzonitrile was not found, it is generally recommended to wear personal protective equipment, avoid contact with skin and eyes, and avoid ingestion and inhalation when handling similar compounds . It is also advised to keep containers tightly closed in a dry, cool, and well-ventilated place .
Properties
IUPAC Name |
2-(4-bromophenyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrN/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMUHWJOMVSGTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70362748 | |
Record name | 2-(4-bromophenyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70362748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168072-17-1 | |
Record name | 2-(4-bromophenyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70362748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.